Cas no 1806852-53-8 (4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806852-53-8
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880166
• Update Time: 2025-06-10

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)7-4(3-16)1-5(2-6(18)19)17-8(7)10(13,14)15/h1,9H,2H2,(H,18,19)
• InChI Key： OWBAJOINQNDKGX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CC(=O)O)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806852-53-8): A Comprehensive Overview

4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806852-53-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of cyano, difluoromethyl, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties and potential biological activities.

The cyano group in 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The presence of difluoromethyl and trifluoromethyl groups further enhances these properties, making the compound highly resistant to metabolic degradation. This resistance is particularly valuable in the development of drugs with extended half-lives and improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid in various therapeutic applications. One notable area of research is its use as a lead compound in the development of novel antiviral agents. The unique combination of functional groups in this compound has been shown to exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. This makes it a promising candidate for further investigation and potential clinical trials.

In addition to its antiviral properties, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid has also been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those involved in solid tumors. The mechanism of action appears to involve the disruption of key signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid is a complex process that requires precise control over reaction conditions to ensure high yields and purity. Several synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the sequential introduction of the cyano, difluoromethyl, and trifluoromethyl groups onto a pyridine scaffold. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and scalability of the synthesis.

The physical and chemical properties of 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activities.

In terms of safety and handling, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid should be treated with caution due to its potential reactivity and toxicity. Appropriate personal protective equipment (PPE) should be used when handling this compound, and it should be stored under controlled conditions to prevent degradation or contamination.

The future prospects for 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can facilitate large-scale production for clinical trials and eventual commercialization.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1806852-53-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.